Cas no 2228187-19-5 (4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid)

• Product Name: 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid
• CAS No: 2228187-19-5
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 6214012
• PubChem ID: 165828675
• Update Time: 2025-06-14

4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid
• 2228187-19-5
• EN300-1936009

• Inchi： 1S/C10H12BrNO3/c1-15-10-7(3-2-4-9(13)14)5-8(11)6-12-10/h5-6H,2-4H2,1H3,(H,13,14)
• InChI Key： JAZVYSQYKWZUJB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCCC(=O)O)OC

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid

Recent Advances in the Study of 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid (CAS: 2228187-19-5)

4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid (CAS: 2228187-19-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridine core and butanoic acid side chain, has been explored as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the most notable applications of 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid is its use as a building block in the synthesis of small-molecule inhibitors targeting specific protein kinases. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its role in kinase inhibition, 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid has also been investigated for its potential as a modulator of neurotransmitter systems. A recent study in ACS Chemical Neuroscience (2024) explored the compound's interaction with GABA receptors, suggesting its utility in the development of novel anxiolytic and anticonvulsant drugs. The researchers employed molecular docking simulations and in vitro assays to elucidate the binding mechanisms and functional outcomes of this interaction.

The synthetic accessibility of 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid has further contributed to its popularity in chemical biology. A report in Organic Letters (2023) detailed an efficient and scalable synthesis route for this compound, highlighting its compatibility with various coupling reactions and functional group transformations. This methodological advancement has facilitated its widespread use in high-throughput screening campaigns and combinatorial chemistry.

Despite these promising developments, challenges remain in the optimization of 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid derivatives for clinical applications. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research aims to overcome these hurdles by leveraging computational modeling and advanced synthetic techniques.

In conclusion, 4-(5-bromo-2-methoxypyridin-3-yl)butanoic acid (CAS: 2228187-19-5) represents a versatile and valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and recent studies have provided deeper insights into its mechanistic and synthetic potential. Continued exploration of this compound and its derivatives is expected to yield innovative solutions for unmet medical needs.